N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[3-(methylamino)propyl]amine

• Molecular Formula: C18H23ClN2O
• Molecular Weight: 318.8 g/mol
• IUPAC Name: N//'-[[4-[(2-chlorophenyl)methoxy]phenyl]methyl]-N-methylpropane-1,3-diamine
• InChI: InChI=1S/C18H23ClN2O/c1-20-11-4-12-21-13-15-7-9-17(10-8-15)22-14-16-5-2-3-6-18(16)19/h2-3,5-10,20-21H,4,11-14H2,1H3
• InChI Key: ZVHIVWJCRKDWLD-UHFFFAOYSA-N
• SMILES: CNCCCNCC1=CC=C(C=C1)OCC2=CC=CC=C2Cl

Description

N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[3-(methylamino)propyl]amine, commonly known as BSI-201, is a small molecule inhibitor that has been widely studied for its potential use in cancer treatment. This compound was first synthesized in the early 2000s and has since been the subject of numerous scientific studies.

Mechanism of Action

BSI-201 works by inhibiting the activity of PARP, an enzyme that is involved in DNA repair. When cells are exposed to chemotherapy or radiation therapy, they undergo DNA damage. PARP is activated in response to this damage and repairs the DNA. By inhibiting PARP activity, BSI-201 prevents the repair of DNA damage, leading to cell death. This mechanism of action has been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment.
Biochemical and Physiological Effects:
BSI-201 has been shown to have several biochemical and physiological effects. It has been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. BSI-201 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, BSI-201 has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BSI-201 in lab experiments is its ability to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. This makes it a valuable tool for studying the mechanisms of cancer treatment. However, one limitation of using BSI-201 in lab experiments is its potential toxicity. BSI-201 has been shown to have toxic effects on normal cells, as well as cancer cells. This can make it difficult to study the effects of BSI-201 on cancer cells in vitro.

Future Directions

There are several future directions for the study of BSI-201. One area of research is the development of new formulations of BSI-201 that are less toxic and more effective in cancer treatment. Another area of research is the identification of biomarkers that can predict the response of cancer cells to BSI-201. This would allow for more targeted and personalized cancer treatment. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of BSI-201 in cancer treatment.

Synthesis Methods

The synthesis of BSI-201 involves several steps, including the reaction of 2-chlorobenzyl chloride with 4-hydroxybenzyl alcohol to form 4-[(2-chlorobenzyl)oxy]benzyl alcohol. The resulting alcohol is then reacted with N-(3-chloropropyl)-N-methylamine to form N-{4-[(2-chlorobenzyl)oxy]benzyl}-N-[3-(methylamino)propyl]amine. This synthesis method has been widely used and has been shown to produce high yields of BSI-201.

Scientific Research Applications

BSI-201 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of poly(ADP-ribose) polymerase (PARP), an enzyme that is involved in DNA repair. By inhibiting PARP activity, BSI-201 can enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. BSI-201 has been shown to be effective in treating various types of cancer, including breast cancer, ovarian cancer, and prostate cancer.